Cas no 219718-86-2 (Potassium 4-methyl-beta-styryltrifluoroborate)

• Product Name: Potassium 4-methyl-beta-styryltrifluoroborate
• CAS No: 219718-86-2
• MF: C₉H₉BF₃K
• MW: 224.07227396965
• CID: 92463
• PubChem ID: 23666371
• Update Time: 2025-08-10

Potassium 4-methyl-beta-styryltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 4-methyl-beta-styryltrifluoroborate
• 4-Methyl-beta-styryltrifluoroboric acid potassium salt
• Potassium 4-methyl-β-styryltrifluoroborate
• potassium,trifluoro-[2-(4-methylphenyl)ethenyl]boranuide
• CTK8E9104
• Potassium (E)-trifluoro(4-methylstyryl)borate
• CS-0210719
• 219718-86-2
• starbld0005576
• Potassium 4-methyl- beta -styryltrifluoroborate
• potassium;trifluoro-[(E)-2-(4-methylphenyl)ethenyl]boranuide

• Inchi： 1S/C9H9BF3.K/c1-8-2-4-9(5-3-8)6-7-10(11,12)13;/h2-7H,1H3;/q-1;+1/b7-6+;
• InChI Key： IHPTVBKDBKCIOO-UHDJGPCESA-N
• SMILES： [K+].F[B-](/C=C/C1C=CC(C)=CC=1)(F)F
• BRN： 7783635

Computed Properties

• Exact Mass: 224.03900
• Monoisotopic Mass: 224.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White solid
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 3.39480
• Solubility: Soluble in water

Potassium 4-methyl-beta-styryltrifluoroborate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on Potassium 4-methyl-beta-styryltrifluoroborate

Introduction to Potassium 4-methyl-beta-styryltrifluoroborate (CAS No: 219718-86-2)

Potassium 4-methyl-beta-styryltrifluoroborate (CAS No: 219718-86-2) is a specialized organofluorine compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and electronic properties, plays a crucial role in various synthetic applications, particularly in the development of advanced materials and pharmaceutical intermediates.

The molecular structure of Potassium 4-methyl-beta-styryltrifluoroborate consists of a beta-styryl group attached to a trifluoroborate anion, with the addition of a methyl substituent at the 4-position of the styryl ring. This configuration imparts exceptional stability and reactivity, making it an invaluable reagent in organic synthesis. The presence of the trifluoroborate moiety enhances the compound's solubility in polar organic solvents, facilitating its use in a wide range of chemical reactions.

In recent years, Potassium 4-methyl-beta-styryltrifluoroborate has been extensively studied for its applications in pharmaceutical research. Its ability to act as a nucleophile in cross-coupling reactions has made it a preferred choice for synthesizing complex molecular architectures. Specifically, this compound has been utilized in the preparation of novel heterocyclic compounds, which are known for their potential biological activities. The trifluoromethyl group, a key feature of the compound, is particularly significant in medicinal chemistry due to its ability to modulate metabolic pathways and enhance drug efficacy.

One of the most notable applications of Potassium 4-methyl-beta-styryltrifluoroborate is in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are increasingly prevalent in modern drug development due to their improved pharmacokinetic properties and enhanced binding affinity to biological targets. Research has demonstrated that the incorporation of fluorine atoms into drug molecules can lead to increased bioavailability and reduced metabolic degradation. The stability and reactivity offered by Potassium 4-methyl-beta-styryltrifluoroborate make it an ideal candidate for introducing fluorine into complex molecular frameworks.

Moreover, Potassium 4-methyl-beta-styryltrifluoroborate has found utility in the field of materials science. Its unique electronic properties have been leveraged in the development of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to facilitate charge transport and emission makes it a promising candidate for next-generation display technologies. Additionally, its role as a catalyst or co-catalyst in various synthetic processes underscores its versatility and importance in industrial applications.

The synthesis of Potassium 4-methyl-beta-styryltrifluoroborate involves a series of well-defined chemical steps that highlight its synthetic utility. Typically, the preparation begins with the reaction of 4-methylstyrene with trifluoroacetic acid under basic conditions, followed by treatment with potassium hydroxide to form the corresponding potassium salt. This methodological approach underscores the compound's accessibility and scalability for industrial production.

In conclusion, Potassium 4-methyl-beta-styryltrifluoroborate (CAS No: 219718-86-2) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative molecular architectures and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow even further.